N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]acetamide

• IUPAC Name: N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C11H8Cl2N2OS/c1-6(16)14-11-15-10(5-17-11)8-4-7(12)2-3-9(8)13/h2-5H,1H3,(H,14,15,16)
• InChI Key: MHDVQRWAECSACO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC(=CS1)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C11H8Cl2N2OS
• Molecular Weight: 287.2 g/mol

Description

N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]acetamide, also known as DTTA, is a chemical compound that has been widely studied for its potential applications in scientific research. DTTA is a thiazole derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Synthesis of Novel Derivatives and Antimicrobial Activity N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]acetamide derivatives were synthesized, with specific compounds exhibiting antimicrobial activity against various microorganisms. These findings underline the compound's potential in developing new antimicrobial agents (Mistry et al., 2009).

Molecular Structure and Intermolecular Interactions

Structures of N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides This research provides insights into the structural aspects of N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides, showcasing a 'V' shaped molecule with various intermolecular interactions. Understanding such molecular geometry and interactions can be crucial for designing molecules with specific properties or activities (Boechat et al., 2011).

Biological Activity and Drug Design

Synthesis and Biological Evaluation of Thiazole and Thiadiazole Derivatives A series of derivatives were synthesized and tested for their anticancer activity, with some compounds exhibiting significant activity against various cancer cell lines. These results highlight the potential of N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]acetamide and its derivatives in cancer treatment and the importance of structural modification for therapeutic efficacy (Ekrek et al., 2022).